N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H16ClN3O/c16-11-5-7-12(8-6-11)18-15(20)19-10-2-4-14(19)13-3-1-9-17-13/h1,3,5-9,14,17H,2,4,10H2,(H,18,20)
• InChI Key: PSMJMEUCUBVUQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NC2=CC=C(C=C2)Cl)C3=CC=CN3
• Molecular Formula: C15H16ClN3O
• Molecular Weight: 289.76 g/mol

Description

N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide, also known as CPOP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyrrolidine carboxamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide is not well understood. However, it is believed to act on the central nervous system by inhibiting the activity of certain enzymes and receptors. N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has also been shown to modulate the activity of certain ion channels and transporters, which may contribute to its biological effects.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors, including cyclooxygenase-2 and the cannabinoid receptor CB1. N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has also been shown to modulate the activity of certain ion channels and transporters, including the voltage-gated potassium channel Kv1.5 and the glucose transporter GLUT1.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has several advantages for use in lab experiments. It is a highly pure and stable compound that can be easily synthesized in large quantities. N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide is also relatively inexpensive compared to other compounds used in scientific research. However, N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has some limitations, including its limited solubility in water and some organic solvents.

Future Directions

There are several future directions for the study of N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide. One potential application is in the development of new drugs for the treatment of cancer and other diseases. N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has also been investigated for its potential use as a diagnostic tool for cancer and other diseases. Additionally, further research is needed to elucidate the mechanism of action of N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide involves the reaction of 4-chloroaniline with 2-pyrrolidinone to form N-(4-chlorophenyl)-2-pyrrolidinone, which is then reacted with 1-bromo-2-(pyrrolidin-1-yl)ethane to yield N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide. The synthesis of N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has been optimized to yield high purity and yield, making it ideal for scientific research.

Scientific Research Applications

N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. N-(4-chlorophenyl)-2-(1H-pyrrol-2-yl)pyrrolidine-1-carboxamide has also been investigated for its potential use as a diagnostic tool for cancer and other diseases.